Cas no 62136-76-9 (2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans-)

• Product Name: 2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans-
• CAS No: 62136-76-9
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 456782
• PubChem ID: 71389580
• Update Time: 2025-04-19

2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 2-Furantridecanoic acid, tetrahydro-5-methyl-, methyl ester, trans-
• Methyl 13-[(2S,5S)-5-methyloxolan-2-yl]tridecanoate
• DTXSID40811576
• 62136-76-9

• Inchi： 1S/C19H36O3/c1-17-15-16-18(22-17)13-11-9-7-5-3-4-6-8-10-12-14-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18-/m0/s1
• InChI Key： CIUCEJZCQRYHDT-ROUUACIJSA-N
• SMILES： O1[C@@H](C)CC[C@@H]1CCCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53